Cas no 1253200-92-8 ((3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid)

• Product Name: (3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid
• CAS No: 1253200-92-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD30163414
• CID: 5088447
• PubChem ID: 66739888
• Update Time: 2026-03-02

(3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid
• (3S,6R)-6-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• (3S,6R)-1-Boc-6-methyl-piperidine-3-carboxylic acid
• P19308
• cis-1-Boc-6-methyl-piperidine-3-carboxylic acid
• (3S,6R)-1-Boc-6-methylpiperidine-3-carboxylic acid
• (3S,6R)-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid
• (3S,6R)-1-[(t-Butoxy)carbonyl]-6-methylpiper
• cis-1-Boc-6-methylpiperidine-3-carboxylic Acid
• rel-(3R,6S)-1-[(tert-butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid
• Z2309845454
• AS-84489
• AS-0652
• 1253200-92-8
• rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid
• (3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylicacid
• SCHEMBL601118
• 1253200-82-6
• rac-(3R,6S)-1-[(tert-butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid
• MFCD30163414
• cis-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid
• CHEMBL4915137
• TZCMQIKRCZLVQN-BDAKNGLRSA-N
• EN300-1706200
• (3S,6R)-1-[(t-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid
• AKOS034811359

• MDL： MFCD30163414
• Inchi： 1S/C12H21NO4/c1-8-5-6-9(10(14)15)7-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m1/s1
• InChI Key： TZCMQIKRCZLVQN-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)CC[C@H]1C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid

(3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid: A Comprehensive Overview

The compound (3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid with CAS No. 1253200-92-8 is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a piperidine ring with specific stereochemistry at positions 3 and 6, a tert-butoxycarbonyl (Boc) protecting group at position 1, and a methyl substituent at position 6. These structural features contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of piperidine derivatives. The (3S,6R) configuration of this compound plays a crucial role in its interaction with biological targets, such as enzymes or receptors. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that the stereochemistry at position 3 significantly influences the compound's ability to inhibit certain kinases, making it a promising lead for drug development.

The tert-butoxycarbonyl (Boc) group attached to the nitrogen atom at position 1 serves as a protecting group during synthesis. This group is commonly used in peptide synthesis and other organic reactions to prevent unwanted side reactions. The presence of the Boc group also affects the compound's solubility and stability, which are critical factors in drug delivery systems. Recent advancements in protecting group chemistry have enabled more efficient synthesis of this compound, as reported in *Organic Process Research & Development*.

The methyl substituent at position 6 adds to the compound's hydrophobicity, which can enhance its membrane permeability and bioavailability. Studies in *Bioorganic & Medicinal Chemistry Letters* have shown that such substituents can improve the pharmacokinetic profiles of piperidine-based drugs, making them more suitable for systemic administration.

From a pharmacological perspective, (3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid has shown potential as a modulator of various biological pathways. For example, it has been investigated as a candidate for targeting G protein-coupled receptors (GPCRs), which are implicated in numerous diseases, including cardiovascular disorders and neurodegenerative diseases. Preclinical studies have demonstrated that this compound exhibits selective binding to certain GPCRs, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical synthesis as an intermediate in the preparation of more complex molecules. Its versatile structure allows for further functionalization at various positions on the piperidine ring, enabling the creation of libraries of related compounds for high-throughput screening.

Recent technological advancements in analytical chemistry have improved our ability to characterize compounds like (3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid with high precision. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its stereochemistry and purity. These methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

Looking ahead, the continued exploration of (3S,6R)-1-[(tert-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid and its derivatives holds great promise for advancing drug discovery efforts. Its unique combination of stereochemistry, functional groups, and pharmacological properties makes it a valuable tool for researchers in academia and industry alike.